Cas no 939889-15-3 (isopropyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate)

• Product Name: isopropyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate
• CAS No: 939889-15-3
• MF: C₂₂H₁₈ClNO₄S
• MW: 427.90062379837
• CID: 6782245
• PubChem ID: 16414134
• Update Time: 2025-10-28

isopropyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS004112488
• isopropyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate
• propan-2-yl2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate
• propan-2-yl 2-amino-4-(2-chlorophenyl)-5-oxo-4H-thiochromeno[4,3-b]pyran-3-carboxylate
• MCULE-6954313991
• 939889-15-3
• propan-2-yl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate
• AKOS016340686
• SS-1008

• Inchi： 1S/C22H18ClNO4S/c1-11(2)27-21(25)18-16(12-7-3-5-9-14(12)23)17-19(28-20(18)24)13-8-4-6-10-15(13)29-22(17)26/h3-11,16H,24H2,1-2H3
• InChI Key： UNQQRZUSOGHIGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)OC(C)C)=C(N)OC2C3C=CC=CC=3SC(C1=2)=O

Computed Properties

• Exact Mass: 427.0645069g/mol
• Monoisotopic Mass: 427.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 104Ų

Additional information on isopropyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate

Comprehensive Analysis of Isopropyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate (CAS No. 939889-15-3)

The compound isopropyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate (CAS No. 939889-15-3) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and materials science research. Its unique structure combines a thiochromeno[4,3-b]pyran core with a 2-chlorophenyl substituent and an isopropyl carboxylate functional group, making it a subject of growing interest in drug discovery and organic synthesis. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted therapy development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the pharmaceutical industry's need for more selective and potent drug candidates. The thiochromeno[4,3-b]pyran moiety present in this compound has attracted attention due to its structural similarity to biologically active natural products. Computational chemistry studies suggest that the 2-chlorophenyl group may enhance binding affinity to certain protein targets, while the isopropyl ester functionality could improve metabolic stability - a key consideration in modern drug design.

The synthesis of CAS 939889-15-3 typically involves multi-step organic transformations, with researchers exploring various catalytic systems to optimize yield and purity. Recent publications have highlighted microwave-assisted synthesis as a promising approach for constructing the thiochromeno[4,3-b]pyran core, reducing reaction times while maintaining excellent stereoselectivity. These methodological advances address the growing industry focus on green chemistry and sustainable synthesis practices.

From a structural perspective, the compound's amino and carboxylate groups provide versatile handles for further derivatization, making it a valuable building block in medicinal chemistry. Computational ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions indicate favorable drug-like properties, though experimental validation is ongoing. This aligns with current pharmaceutical research priorities that emphasize early-stage property optimization to reduce late-stage attrition in drug development pipelines.

The crystalline form of isopropyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate has been characterized by X-ray diffraction, revealing interesting packing motifs that may influence its solubility and formulation properties. Such structural insights are particularly valuable given the increasing importance of solid-state chemistry in pharmaceutical development, where polymorph control can significantly impact bioavailability and patent protection strategies.

In materials science applications, the extended π-conjugated system of the thiochromeno[4,3-b]pyran core suggests potential utility in organic electronic devices. Preliminary studies have examined its fluorescence properties and charge transport characteristics, though comprehensive investigations remain to be conducted. This research direction taps into the growing interest in organic semiconductors for flexible electronics and energy applications.

Analytical characterization of CAS 939889-15-3 typically employs HPLC-MS for purity assessment, complemented by NMR spectroscopy for structural confirmation. The development of robust analytical methods has become increasingly important as regulatory requirements for chemical characterization continue to tighten across industries. Recent advancements in hyphenated techniques (e.g., LC-NMR-MS) offer promising approaches for comprehensive impurity profiling of such complex molecules.

From a commercial perspective, the compound remains relatively niche, with limited suppliers offering research quantities. However, the growing interest in fused heterocyclic systems for drug discovery suggests potential for increased demand. Current pricing reflects the synthetic complexity and specialized nature of this material, though scale-up optimization could potentially improve accessibility for broader research applications.

Safety assessments of isopropyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate indicate standard laboratory precautions are sufficient for handling. The compound's stability profile appears favorable under typical storage conditions (-20°C under inert atmosphere), though comprehensive stability studies under various conditions would be valuable for long-term storage recommendations.

Future research directions for this compound class may include exploration of its biological activity spectrum, particularly in emerging therapeutic areas such as targeted protein degradation and allosteric modulation. The structural features of CAS 939889-15-3 suggest potential as a starting point for PROTAC (Proteolysis Targeting Chimera) development, a rapidly growing field in drug discovery. Additionally, its potential as a synthetic intermediate for more complex architectures continues to attract interest from synthetic organic chemists.

In conclusion, isopropyl 2-amino-4-(2-chlorophenyl)-5-oxo-4H,5H-thiochromeno[4,3-b]pyran-3-carboxylate represents an intriguing case study in modern heterocyclic chemistry, bridging pharmaceutical and materials science applications. Its complex yet synthetically accessible structure, combined with promising preliminary data, positions it as a compound worthy of continued investigation across multiple scientific disciplines.